Cas no 1807004-95-0 (2,6-Bis(trifluoromethyl)-4-methoxymandelic acid)

• Product Name: 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid
• CAS No: 1807004-95-0
• MF: C₁₁H₈F₆O₄
• MW: 318.169244766235
• CID: 4942538
• Update Time: 2025-11-06

2,6-Bis(trifluoromethyl)-4-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid

• Inchi： 1S/C11H8F6O4/c1-21-4-2-5(10(12,13)14)7(8(18)9(19)20)6(3-4)11(15,16)17/h2-3,8,18H,1H3,(H,19,20)
• InChI Key： PQIMGCQEYDNZKS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1C(C(=O)O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Additional information on 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid

Introduction to 2,6-Bis(trifluoromethyl)-4-methoxymandelic Acid (CAS No. 1807004-95-0)

2,6-Bis(trifluoromethyl)-4-methoxymandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807004-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted benzoic acids, characterized by its unique structural features that include two trifluoromethyl groups and a methoxy substituent. These structural elements contribute to its distinct chemical properties, making it a valuable candidate for various applications in drug discovery and synthesis.

The trifluoromethyl group, a key feature of this compound, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This property is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The presence of multiple fluorine atoms in the trifluoromethyl group also influences the electronic distribution of the molecule, potentially affecting its solubility and bioavailability—factors that are crucial for the efficacy of pharmaceutical agents.

The methoxy substituent at the 4-position of the benzene ring adds another layer of functional diversity to 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid. Methoxy groups are commonly found in natural products and pharmaceuticals due to their role as bioisosteric replacements for hydroxyl groups, which can improve pharmacokinetic profiles. In this context, the methoxy group may contribute to the compound's interaction with biological targets by influencing hydrogen bonding networks and electronic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid more effectively. Studies have demonstrated that compounds with similar structural motifs can exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and metabolic disorders. The combination of electron-withdrawing trifluoromethyl groups and electron-donating methoxy groups creates a balanced pharmacophore that may enhance target specificity.

In particular, research has highlighted the compound's potential as a precursor or intermediate in the synthesis of novel therapeutic agents. The unique structural framework provided by 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid allows for further functionalization through various chemical transformations, such as esterification, amidation, or coupling reactions. These modifications can tailor the compound's properties to meet specific pharmacological requirements, making it a versatile building block in medicinal chemistry.

Moreover, the growing interest in fluorinated compounds stems from their widespread use in agrochemicals and pharmaceuticals due to their improved stability and bioactivity. The presence of multiple fluorine atoms in 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid aligns with this trend, positioning it as a promising candidate for further exploration. Researchers are investigating its role in developing next-generation drugs that leverage fluorine's unique electronic effects to enhance therapeutic outcomes.

From a synthetic chemistry perspective, 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid offers an interesting challenge due to its complex structure. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. Recent publications have reported novel synthetic routes that optimize these parameters, paving the way for large-scale production if needed.

The pharmacological potential of 2,6-Bis(trifluoromethyl)-4-methoxymandelic acid has also been explored through preclinical studies. Initial findings suggest that derivatives of this compound may exhibit anti-inflammatory or anticancer properties by modulating key signaling pathways. These results are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications.

In conclusion,2,6-Bis(trifluoromethyl)-4-methoxymandelic acid (CAS No. 1807004-95-0) represents a fascinating compound with significant implications for drug discovery and development. Its unique structural features—particularly the combination of trifluoromethyl and methoxy substituents—make it a valuable asset for medicinal chemists seeking to design innovative therapeutics. As research continues to uncover new applications for fluorinated compounds,2,6-Bis(trifluoromethyl)-4-methoxymandelic acid is poised to play an important role in shaping the future of pharmaceutical innovation.